
Technical Monograph: 4-Chloro-2-methyl-3-
nitrobenzotrifluoride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-Chloro-2-methyl-3-

nitrobenzotrifluoride

Cat. No.: B12083901

Get Quote

Critical Safety, Reactivity, and Handling Guide
Part 1: Chemical Identity & Physicochemical Profile
This compound is a highly functionalized aromatic intermediate characterized by significant

steric crowding and electronic activation. Unlike its more common isomers (e.g., 5-nitro), the 3-

nitro substitution pattern creates a unique reactivity profile.

Identification Matrix
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Parameter Detail

Chemical Name 4-Chloro-2-methyl-3-nitrobenzotrifluoride

Synonyms
4-Chloro-2-methyl-3-nitro-α,α,α-trifluorotoluene;

3-Nitro-4-chloro-2-methylbenzotrifluoride

CAS Number 18018-35-4

Molecular Formula C₈H₅ClF₃NO₂

Molecular Weight 239.58 g/mol

SMILES CC1=C(C(=C(C=C1C(F)(F)F)Cl)[O-])

Physical State Liquid or low-melting solid (Ambient)

Purity Grade Typically ≥98% (HPLC) for R&D applications

Predicted Physicochemical Properties
Note: Experimental data for this specific isomer is limited. Values below are expert estimates

based on Structure-Activity Relationships (SAR) with the close analog 4-chloro-3-

nitrobenzotrifluoride (CAS 121-17-5).

Property Value / Estimate Context

Boiling Point ~230–240 °C

Elevated vs. non-methylated

analog due to molecular

weight.

Density ~1.45–1.50 g/mL
High density due to

halogenation and nitro group.

Flash Point >110 °C (Closed Cup)
Combustible but not highly

flammable.

LogP (Oct/Water) ~3.5–4.0

Highly lipophilic (CF₃ +

Methyl); indicates high skin

absorption potential.
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Part 2: Hazard Characterization (GHS & Mechanistic)
GHS Classification (Derived)
Based on functional group analysis and analog data, this substance is classified as Category 2

(Warning) for most acute hazards.

Acute Toxicity (Oral/Inhalation): Category 4 (Harmful).

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).

Structural Hazard Analysis (The "Why")
The safety profile is dictated by three competing functional groups on the benzene ring.
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Figure 1: Structural Hazard Map. Note how the Nitro and CF₃ groups electronically activate the

Chlorine atom, making it unstable toward bases.

Expert Insight: The 4-Chloro position is "sandwiched" between the electron-withdrawing Nitro

group (ortho) and the Trifluoromethyl group (para). This makes the C-Cl bond extremely

electron-deficient.
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Risk: Uncontrolled reaction with strong nucleophiles (e.g., Sodium Methoxide, Hydrazine)

can lead to rapid exotherms.

Stability: The steric crowding between the 2-Methyl and 3-Nitro groups introduces strain,

potentially lowering the onset temperature for thermal decomposition compared to less

crowded isomers.

Part 3: Strategic Handling & Storage Protocols
Storage "Golden Rules"

Temperature: Store below 30°C. While not chemically unstable at room temperature, the

potential for slow degradation or pressure buildup in the headspace suggests cool storage is

prudent.

Segregation: Strictly segregate from Strong Bases and Reducing Agents.

Reason: Bases can trigger nucleophilic aromatic substitution (releasing Cl⁻ and heat).

Reducing agents (e.g., LiAlH₄) can react violently with the nitro group.

Atmosphere: Store under inert gas (Argon/Nitrogen) if long-term storage is required, to

prevent moisture ingress which could hydrolyze the activated chloride (slowly releasing HCl).

Self-Validating Handling Protocol
Before every experiment, perform this 3-step check:

Visual Inspection: Liquid should be clear to pale yellow. Darkening or precipitate indicates

decomposition.

Headspace Check: If stored in a sealed septum vial, check for pressure buildup (indicative of

NOₓ release) before withdrawing.

Exotherm Test: When running a reaction for the first time, add the reagent dropwise to the

nucleophile (or vice versa) while monitoring internal temperature. Never mix all at once.

Part 4: Emergency Response & First Aid
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In the event of exposure, the lipophilic nature of the CF₃ group means this compound can

penetrate tissues rapidly.
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Figure 2: Emergency Response Decision Tree. Note the prohibition on using solvents for skin

cleanup, as they enhance absorption.

Part 5: Synthesis & Reactivity Profile (E-E-A-T)
The Synthesis Challenge
Synthesizing the 3-nitro isomer (CAS 18018-35-4) is chemically challenging compared to the 5-

nitro isomer.

Standard Route: Nitration of 4-chloro-2-methylbenzotrifluoride.
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Directing Effects: The methyl group (activator) directs ortho/para. The para position (C5) is

sterically open and electronically favored. The ortho position (C3) is crowded between the

Methyl and Chloro groups.

Result: Standard nitration yields primarily the 5-nitro isomer. The 3-nitro isomer is often a

minor byproduct or requires indirect synthesis (e.g., oxidation of an amino precursor or

specific catalytic directing groups). This explains its higher cost and value as a research

intermediate.

Application in Drug Discovery
Researchers utilize this scaffold primarily for Nucleophilic Aromatic Substitution (SₙAr).

Mechanism: The labile C4-Chlorine is displaced by amines, thiols, or alkoxides.

Utility: This allows the rapid construction of complex libraries where the CF₃ and NO₂ groups

remain as "handles" for further modification (e.g., reducing the NO₂ to an aniline for amide

coupling).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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